Cas no 338395-82-7 (2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid)

• Product Name: 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid
• CAS No: 338395-82-7
• MF: C₁₅H₁₀Cl₃NO₄
• MW: 374.603201389313
• MDL: MFCD00141858
• CID: 3142922
• PubChem ID: 2763612
• Update Time: 2025-10-29

2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonyl)benzoic acid
• 338395-82-7
• 2-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrole-3-carbonyl]benzoic Acid
• 2-{[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]carbonyl}benzenecarboxylic acid
• CHEMBL1550654
• MFCD00141858
• HMS2864E13
• SMR000549499
• CS-0364251
• 2F-055
• 2-[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonyl]benzoic acid
• MLS001166471
• AKOS005069971
• 2-{[1-methyl-5-(2,2,2-trichloroacetyl)-1H- pyrrol-3-yl]carbonyl}benzenecarboxylic acid
• 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid

• MDL： MFCD00141858
• Inchi： 1S/C15H10Cl3NO4/c1-19-7-8(6-11(19)13(21)15(16,17)18)12(20)9-4-2-3-5-10(9)14(22)23/h2-7H,1H3,(H,22,23)
• InChI Key： RWIRDVCDERGSSD-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(C(C2C=CC=CC=2C(=O)O)=O)=CN1C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 372.967541g/mol
• Monoisotopic Mass: 372.967541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Melting Point: 214-216°C

2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid

Comprehensive Overview of 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid (CAS No. 338395-82-7)

The compound 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid (CAS No. 338395-82-7) is a highly specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring and a benzenecarboxylic acid moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the most searched questions about CAS No. 338395-82-7 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including acylations and carbonylations, which require precise control of reaction conditions. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability trends.

The 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid is often discussed in the context of its biological activity. Studies suggest that derivatives of this compound exhibit promising properties, such as enzyme inhibition and antimicrobial effects. This has led to its exploration in the development of novel therapeutics, particularly in areas like antibiotic resistance and cancer research, which are hot topics in modern science.

Another frequently searched aspect is the analytical characterization of this compound. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and structural integrity. These methods are critical for quality control in industrial and academic settings, where the demand for high-purity intermediates is growing.

In addition to its pharmaceutical applications, CAS No. 338395-82-7 is also explored in material science. Its unique chemical structure allows it to act as a building block for advanced polymers and coatings, which are essential in industries ranging from electronics to automotive. This versatility makes it a subject of interest for researchers looking to innovate in smart materials and nanotechnology.

The safety profile of 2-{1-Methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-ylcarbonyl}benzenecarboxylic Acid is another area of concern for users. While it is not classified as a hazardous material, proper handling and storage are recommended to avoid potential risks. This aligns with the broader industry focus on occupational safety and regulatory compliance, which are top priorities for laboratories and manufacturing facilities.

Finally, the commercial availability of CAS No. 338395-82-7 is a common query among buyers. The compound is supplied by several specialty chemical manufacturers, often in small to medium quantities for research purposes. Pricing and sourcing strategies are influenced by factors such as supply chain dynamics and market demand, which are critical considerations for procurement professionals.